Cas no 809-73-4 (3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone)

• Product Name: 3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone
• CAS No: 809-73-4
• MF: C₃₀H₄₂O₂
• MW: 434.653289318085
• MDL: MFCD00060073
• CID: 724460
• PubChem ID: 87576866
• Update Time: 2025-04-19

3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone Chemical and Physical Properties

Names and Identifiers

• 3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone
• 3,3,5,5-TETRA-TERT-BUTYL-4,4-STILBENEQUINONE
• EY2R1QJU09
• 3,5,3',5',-Tetra-tert-butylstilbenequinone
• 3,3',5,5'-tetra-tert-butylstilbenequinone
• 3,3',5,5'-Tetrabis(tert-butyl)stilbenequinone
• 4,4'-(1,2-Ethanediylidene)bis(2,6-bis(1,1-dimethylethyl)-2,5-cyclohexadien-1-one)
• VEDXDZRQOYXKTL-UHFFFAOYSA-N
• 3,3',5,5'-tetra-t-butylstilbenequinone
• 3,5,3',5'-Tetra-tert-butylstilbe

• MDL： MFCD00060073
• Inchi： 1S/C30H42O2/c1-27(2,3)21-15-19(16-22(25(21)31)28(4,5)6)13-14-20-17-23(29(7,8)9)26(32)24(18-20)30(10,11)12/h13-18H,1-12H3
• InChI Key： VEDXDZRQOYXKTL-UHFFFAOYSA-N
• SMILES： O=C1C(=C/C(=C\C=C2\C=C(C(C(=C\2)C(C)(C)C)=O)C(C)(C)C)/C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 434.31800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• Surface Charge: 0
• XLogP3: 8.6

Experimental Properties

• Color/Form: Not determined
• PSA: 34.14000
• LogP: 7.89460
• Solubility: Not determined

3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone Security Information

• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone